(R)-tert-Butyl 1-(pyridin-2-ylmethyl)pyrrolidin-3-ylcarbamate

• IUPAC Name: tert-butyl N-[(3R)-1-(pyridin-2-ylmethyl)pyrrolidin-3-yl]carbamate
• InChI: InChI=1S/C15H23N3O2/c1-15(2,3)20-14(19)17-13-7-9-18(11-13)10-12-6-4-5-8-16-12/h4-6,8,13H,7,9-11H2,1-3H3,(H,17,19)/t13-/m1/s1
• InChI Key: VWNHCZMLIIXBDI-CYBMUJFWSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCN(C1)CC2=CC=CC=N2
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H]1CCN(C1)CC2=CC=CC=N2
• Molecular Formula: C15H23N3O2
• Molecular Weight: 277.36 g/mol

Description

(R)-tert-Butyl 1-(pyridin-2-ylmethyl)pyrrolidin-3-ylcarbamate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Catalytic Applications

Catalytic Activity in Water Oxidation : A study describes the synthesis of Ru complexes using a bridging ligand process that shows promise in water oxidation activities, suggesting potential catalytic applications of structurally related compounds in renewable energy and environmental chemistry (Zong & Thummel, 2005).

Process Development for Lymphocyte Function-Associated Antigen Inhibitor : This research highlights the scalable synthesis of an intermediate for a lymphocyte function-associated antigen 1 inhibitor, demonstrating the compound's significance in developing therapeutics and its potential in pharmaceutical manufacturing processes (Li et al., 2012).

Structural Analysis and Material Science

Hydrogen Bonding and Structural Orientation : An investigation into the hydrogen bonds between acidic protons from alkynes and amides with carbonyl oxygen atoms as acceptor partners presents critical insights into molecular design, suggesting the importance of (R)-tert-Butyl 1-(pyridin-2-ylmethyl)pyrrolidin-3-ylcarbamate in material science and molecular engineering (Baillargeon, Lussier, & Dory, 2014).

Pharmaceutical and Medicinal Chemistry

Bacterial Deformylase Inhibitor-Based Antibacterial Agents : A study on alpha-substituted hydroxamic acids, including analogues of VRC3375, as novel bacterial deformylase inhibitors, reveals the potential of related compounds in antibacterial drug development, pointing towards the medical applications of similar structures (Jain et al., 2003).